Cas no 2228862-61-9 (4,4-difluoro-1-(2-fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(2-fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid
• CAS No: 2228862-61-9
• MF: C₁₄H₁₅F₃O₂
• MW: 272.262914896011
• CID: 6363189
• PubChem ID: 165634332
• Update Time: 2025-06-28

4,4-difluoro-1-(2-fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(2-fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid
• EN300-1975097
• 2228862-61-9

• Inchi： 1S/C14H15F3O2/c1-9-2-3-11(15)10(8-9)13(12(18)19)4-6-14(16,17)7-5-13/h2-3,8H,4-7H2,1H3,(H,18,19)
• InChI Key： MNFDHKBZBCSILH-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2C(=CC=C(C)C=2)F)CC1)F

Computed Properties

• Exact Mass: 272.10241420g/mol
• Monoisotopic Mass: 272.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 4,4-difluoro-1-(2-fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid

Introduction to 4,4-difluoro-1-(2-fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid (CAS No. 2228862-61-9)

4,4-difluoro-1-(2-fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid, identified by its CAS number 2228862-61-9, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which are strategically incorporated to enhance metabolic stability, binding affinity, and overall pharmacological activity. The structural motif of this compound combines a cyclohexane ring with a fluoro-substituted biphenyl moiety, making it a promising candidate for further investigation in drug discovery and development.

The fluorine atoms in this molecule play a crucial role in modulating its pharmacokinetic and pharmacodynamic properties. Fluorine substitution is a well-established strategy in medicinal chemistry, often employed to improve the bioavailability of drugs, extend their half-life, and increase their selectivity. In the case of 4,4-difluoro-1-(2-fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid, the presence of two fluorine atoms at the 4-position of the cyclohexane ring and one fluorine atom at the 2-position of the phenyl ring contributes to its unique chemical and biological profile.

Recent studies have highlighted the potential of fluorinated compounds as key intermediates in the synthesis of novel therapeutic agents. The biphenyl scaffold in this molecule is particularly interesting due to its ability to engage in multiple non-covalent interactions with biological targets. This structural feature makes it a versatile building block for designing molecules with enhanced binding affinity and selectivity. Moreover, the methyl substituent at the 5-position of one of the phenyl rings adds another layer of complexity, influencing both the electronic properties and steric environment of the molecule.

The synthesis of 4,4-difluoro-1-(2-fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid involves sophisticated organic transformations that require precise control over reaction conditions. The introduction of fluorine atoms into aromatic systems is often challenging due to their high reactivity and tendency to undergo side reactions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms with high efficiency and selectivity. Techniques such as metal-catalyzed cross-coupling reactions and halogen exchange processes have been instrumental in achieving this goal.

One of the most compelling aspects of this compound is its potential application in the development of novel pharmaceuticals. The combination of structural features such as the cyclohexane ring, fluoro-substituted biphenyl moiety, and carboxylic acid functionality makes it a versatile scaffold for drug design. For instance, the carboxylic acid group can be further functionalized to introduce additional pharmacophores or to enhance solubility and bioavailability. This flexibility allows chemists to tailor the properties of the molecule to meet specific therapeutic requirements.

In recent years, there has been growing interest in exploring the biological activity of fluorinated compounds. Preclinical studies have demonstrated that molecules containing multiple fluorine atoms often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. The fluorine atoms in 4,4-difluoro-1-(2-fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid are expected to contribute to its metabolic stability by preventing unwanted degradation pathways. Additionally, these fluorine atoms may enhance binding interactions with biological targets by increasing lipophilicity and electronic effects.

The potential applications of this compound extend beyond traditional small-molecule drug discovery. It has shown promise as a key intermediate in the synthesis of more complex molecules such as peptidomimetics and biologics. The biphenyl scaffold, in particular, is widely used in medicinal chemistry due to its ability to mimic peptide bonds and other biologically relevant structures. By incorporating fluorine atoms into this scaffold, researchers can create molecules with enhanced stability and bioactivity.

Furthermore, computational studies have been instrumental in understanding the structural and electronic properties of 4,4-difluoro-1-(2-fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid. Molecular modeling techniques have revealed insights into how fluorine substitution affects molecular interactions with biological targets. These studies have provided valuable guidance for optimizing the structure-function relationships of this compound and similar derivatives.

The carboxylic acid functionality at one end of the molecule also presents opportunities for further derivatization. This group can be used to form esters or amides, which are common pharmacophores in drug design. By introducing different substituents at this position, chemists can fine-tune solubility profiles and target specificity without altering other critical structural features.

Future research directions for 4,4-difluoro-1-(2-fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid include exploring its potential as an intermediate for large-scale synthesis and evaluating its efficacy in preclinical models. As our understanding of fluorinated compounds continues to grow, it is likely that more derivatives will be developed with improved therapeutic profiles.

In conclusion,4,4-difluoro-1-(2-fluoro-5-methylphenyl)cyclohexane-1-carboxylic acid (CAS No. 2228862-61-9) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for drug design,fluorine atoms contribute significantly to its pharmacological properties,and its multifunctional nature offers numerous possibilities for further development.